3-Benzyl-1-(3-(4-methylmorpholinio)propyl)quinuclidinium, dichloride
3-Benzyl-1-(3-(4-methylmorpholinio)propyl)quinuclidinium, dichloride
Brand Name:
Vulcanchem
CAS No.:
19869-65-9
VCID:
VC0009657
InChI:
InChI=1S/C22H36N2O.2ClH/c1-23(14-16-25-17-15-23)10-5-11-24-12-8-21(9-13-24)22(19-24)18-20-6-3-2-4-7-20;;/h2-4,6-7,21-22H,5,8-19H2,1H3;2*1H/q+2;;/p-2
SMILES:
C[N+]1(CCOCC1)CCC[N+]23CCC(CC2)C(C3)CC4=CC=CC=C4.[Cl-].[Cl-]
Molecular Formula:
C22H36Cl2N2O
Molecular Weight:
415.4 g/mol
3-Benzyl-1-(3-(4-methylmorpholinio)propyl)quinuclidinium, dichloride
CAS No.: 19869-65-9
Main Products
VCID: VC0009657
Molecular Formula: C22H36Cl2N2O
Molecular Weight: 415.4 g/mol
| CAS No. | 19869-65-9 |
|---|---|
| Product Name | 3-Benzyl-1-(3-(4-methylmorpholinio)propyl)quinuclidinium, dichloride |
| Molecular Formula | C22H36Cl2N2O |
| Molecular Weight | 415.4 g/mol |
| IUPAC Name | 4-[3-(3-benzyl-1-azoniabicyclo[2.2.2]octan-1-yl)propyl]-4-methylmorpholin-4-ium;dichloride |
| Standard InChI | InChI=1S/C22H36N2O.2ClH/c1-23(14-16-25-17-15-23)10-5-11-24-12-8-21(9-13-24)22(19-24)18-20-6-3-2-4-7-20;;/h2-4,6-7,21-22H,5,8-19H2,1H3;2*1H/q+2;;/p-2 |
| Standard InChIKey | YOMDDGUROMEYOQ-UHFFFAOYSA-L |
| SMILES | C[N+]1(CCOCC1)CCC[N+]23CCC(CC2)C(C3)CC4=CC=CC=C4.[Cl-].[Cl-] |
| Canonical SMILES | C[N+]1(CCOCC1)CCC[N+]23CCC(CC2)C(C3)CC4=CC=CC=C4.[Cl-].[Cl-] |
| Synonyms | 3-Benzyl-1-(3-(4-methylmorpholinio)propyl)quinuclidinium, dichloride |
| PubChem Compound | 209438 |
| Last Modified | Nov 11 2021 |
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